3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 3-bromo-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C19H19BrN2O3/c1-19(2)11-25-16-10-14(7-8-15(16)22(3)18(19)24)21-17(23)12-5-4-6-13(20)9-12/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key: YXOJWGQOCCDBTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)Br)N(C1=O)C)C
• Molecular Formula: C19H19BrN2O3
• Molecular Weight: 403.3 g/mol

Description

The compound “3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide” is a complex organic molecule that contains a benzamide group, a bromine atom, and a tetrahydrobenzo[b][1,4]oxazepin ring system. The benzamide group consists of a benzene ring attached to an amide group, which is a carbonyl (C=O) group attached to a nitrogen. The tetrahydrobenzo[b][1,4]oxazepin ring system is a seven-membered ring containing a nitrogen and an oxygen.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this specific compound. Generally, the synthesis of such complex molecules involves multiple steps, each requiring specific reagents and reaction conditions. The synthesis could involve the formation of the tetrahydrobenzo[b][1,4]oxazepin ring, followed by the introduction of the bromine atom and the amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a complex three-dimensional structure due to the presence of the seven-membered ring and the benzamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, the mechanism of action would involve its interaction with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it’s handled and stored.

Future Directions

The future directions for research on this compound could involve further studies to fully elucidate its synthesis, properties, and potential applications.